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Compound of Interest

Compound Name: o-Vanillin

Cat. No.: B140153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the experimentally determined

thermochemical data for o-vanillin (2-hydroxy-3-methoxybenzaldehyde). The information is

intended to support research and development activities where the energetic properties of this

compound are of interest. All data is presented in standardized units, and methodologies for

key experiments are detailed to ensure clarity and reproducibility.

Quantitative Thermochemical Data
The following tables summarize the core thermochemical parameters for o-vanillin. For

completeness, physical properties such as melting and boiling points are also included.

Table 1: Enthalpies of Formation and Combustion of o-Vanillin

Parameter Value Phase Temperature (K)

Constant-Volume

Energy of Combustion

(ΔcU)

-(24,971.89 ± 22.02)

J·g-1[1]
Solid 298.15

Standard Molar

Enthalpy of Formation

(ΔfHm°)

-(490.85 ± 3.51)

kJ·mol-1[1]
Solid 298.15
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Table 2: Enthalpies of Phase Transition for o-Vanillin

Parameter Value Temperature (K)

Enthalpy of Sublimation

(ΔsubH)
54.1 kJ·mol-1[2] 292.5

Enthalpy of Fusion (ΔfusH) Data not available -

Enthalpy of Vaporization

(ΔvapH)
Data not available -

Table 3: Physical Properties of o-Vanillin

Property Value

Molar Mass 152.15 g·mol-1[3]

Melting Point 40-42 °C (313.15-315.15 K)

Boiling Point 265-266 °C (538.15-539.15 K)

Table 4: Heat Capacity of o-Vanillin

Parameter Value Phase Temperature (K)

Heat Capacity (Cp) Data not available - -

Note: Experimental data for the enthalpy of fusion, enthalpy of vaporization, and heat capacity

for o-vanillin were not found in the reviewed literature. Much of the available data pertains to

its isomer, p-vanillin.

Experimental Protocols
The determination of the thermochemical data presented above relies on precise calorimetric

techniques. The following is a generalized description of the methodology used to determine

the enthalpy of combustion, from which the enthalpy of formation is derived.
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Static-Bomb Combustion Calorimetry
This method is a primary technique for determining the energy of combustion of solid organic

compounds.[4][5]

Objective: To measure the heat released during the complete combustion of a known mass of

o-vanillin in a high-pressure oxygen environment.

Apparatus:

A high-pressure stainless steel vessel (the "bomb")

A combustion crucible (platinum or similar inert material)

An ignition system (e.g., platinum fuse wire)

A calorimeter jacket with a precisely measured amount of water

A high-precision thermometer to monitor the temperature change of the water

Generalized Procedure:

Sample Preparation: A pellet of a known mass of high-purity o-vanillin is placed in the

crucible. A fuse wire is positioned to be in contact with the sample.

Bomb Assembly: A small, known amount of distilled water is added to the bomb to ensure

that the water formed during combustion is in the liquid state. The crucible is placed inside

the bomb, and the lid is sealed.

Pressurization: The bomb is purged of air and then charged with high-purity oxygen to a

pressure of approximately 3 MPa.[4]

Calorimeter Setup: The sealed bomb is submerged in a known quantity of water in the

calorimeter's insulated container. The system is allowed to reach thermal equilibrium.

Ignition and Measurement: The initial temperature is recorded. An electric current is passed

through the fuse wire to ignite the sample. The temperature of the surrounding water is

recorded at regular intervals until it reaches a maximum and then begins to cool.
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Analysis: The final combustion products are analyzed to confirm complete combustion and to

account for the formation of byproducts like nitric acid (from residual nitrogen).

Calculation: The total heat released is calculated from the observed temperature change and

the previously determined heat capacity of the calorimeter system (calibrated using a

standard substance like benzoic acid). Corrections are applied for the heat of ignition and the

formation of any side products. This corrected value, at constant volume, is the energy of

combustion (ΔcU). The standard enthalpy of combustion (ΔcH°) and subsequently the

standard enthalpy of formation (ΔfHm°) are then derived using thermodynamic equations.[4]

Visualization of Thermochemical Relationships
The following diagram illustrates the logical workflow for determining the key thermochemical

properties of a solid organic compound like o-vanillin.
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Caption: Workflow for determining thermochemical properties of o-vanillin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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